molecular formula C8H9NO3 B8650952 Carbamic acid 4-methoxyphenyl ester

Carbamic acid 4-methoxyphenyl ester

Cat. No. B8650952
M. Wt: 167.16 g/mol
InChI Key: NIHHYKUHSZFXTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Carbamic acid 4-methoxyphenyl ester is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality Carbamic acid 4-methoxyphenyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Carbamic acid 4-methoxyphenyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

(4-methoxyphenyl) carbamate

InChI

InChI=1S/C8H9NO3/c1-11-6-2-4-7(5-3-6)12-8(9)10/h2-5H,1H3,(H2,9,10)

InChI Key

NIHHYKUHSZFXTC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OC(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethylaniline (0.33 μL, 2.1 μmol, 1.1 equiv) and 4-methoxyphenyl chloroformate (0.85 μL, 5.7 μmol, 3.0 equiv) were added separately, each in one portion, to a stirred solution of the amine (1.0 mg, 1.9 μmol, 1 equiv) in dichloromethane (0.15 mL) at 0° C. under an argon atmosphere. The reaction mixture was stirred at 0° C. for 40 min, then was quenched by the addition of a 1:1 mixture of water and saturated aqueous sodium hydrogen carbonate solution (3 mL). The mixture was extracted with ethyl acetate (2×10 mL) and the combined organic layer was washed with a 1:1 mixture of brine solution and saturated aqueous sodium hydrogen carbonate solution (5 mL). The organic layer was dried over sodium sulfate and concentrated in vacuo to leave a colorless oil. Purification by flash column chromatography (50% 70→% ethyl acetate-hexanes) gave the carbamic acid 4-methoxyphenyl ester derivative (0.9 mg, 70%) as a white solid.
Quantity
0.33 μL
Type
reactant
Reaction Step One
Quantity
0.85 μL
Type
reactant
Reaction Step One
[Compound]
Name
amine
Quantity
1 mg
Type
reactant
Reaction Step Two
Quantity
0.15 mL
Type
solvent
Reaction Step Three

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